Cas no 302781-98-2 (Desfluoro EzetiMibe)

Desfluoro EzetiMibe Properties

Names and Identifiers

• Desfluoro EzetiMibe
• (3R,4S)-3-[(3S)-3-(4-Fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenyl-2-azetidinone
• (3R,4S)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one
• Desfluoro-ezetimibe
• JMX6V14RUT
• 2-Azetidinone, 3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-1-phenyl-, (3R,4S)-; Desfluoro Ezetimibe; Etezimibe Desfluoroaniline analog (USP)
• AKOS040732955
• A899581
• HY-136059
• 2-Azetidinone, 3-((3S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenyl-, (3R,4S)-
• SCHEMBL14563891
• 302781-98-2
• CS-0119321
• UNII-JMX6V14RUT
• (3R,4S)-3-((3S)-3-(4-Fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenyl-2-azetidinone
• F19328
• DTXSID00730350
• (3R,4S)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-1-phenylazetidin-2-one
• DA-72681
• +Expand

• MDL： MFCD24386672
• InChIKey： YWZUFJFIXFJKBD-XPWALMASSA-N
• Inchi： InChI=1S/C24H22FNO3/c25-18-10-6-16(7-11-18)22(28)15-14-21-23(17-8-12-20(27)13-9-17)26(24(21)29)19-4-2-1-3-5-19/h1-13,21-23,27-28H,14-15H2/t21-,22+,23-/m1/s1
• SMILES： C1=CC=C(C=C1)N2C(C(C2=O)CCC(C3=CC=C(C=C3)F)O)C4=CC=C(C=C4)O

Computed Properties

• Exact Mass: 391.15800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 391.15837173g/mol
• Heavy Atom Count: 29
• Complexity: 536
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• LogP: 4.81420
• PSA: 60.77000